Cas no 7646-75-5 (Sodium (Phenyl)dimethylsilanolate)

Sodium (Phenyl)dimethylsilanolate is an organosilicon compound with the chemical formula C₈H₁₁NaOSi. It serves as a versatile intermediate in organic synthesis, particularly in the formation of siloxane bonds and modification of silicone polymers. The compound's reactive silanolate group enables efficient cross-linking and functionalization, making it valuable in silicone resin production and surface treatment applications. Its phenyl group enhances thermal stability and compatibility with aromatic systems. The sodium counterion improves solubility in polar solvents, facilitating homogeneous reactions. This reagent is particularly useful in controlled siloxane network formation, offering precise reactivity for tailored material properties. Proper handling under inert conditions is recommended due to its moisture sensitivity.
Sodium (Phenyl)dimethylsilanolate structure
7646-75-5 structure
Product Name:Sodium (Phenyl)dimethylsilanolate
CAS No:7646-75-5
MF:C8H11NaOSi
MW:174.247614145279
MDL:MFCD09266151
CID:86009
PubChem ID:23713317
Update Time:2025-10-14

Sodium (Phenyl)dimethylsilanolate Chemical and Physical Properties

Names and Identifiers

    • Dimethylphenylsilanol sodium salt
    • SODIUM PHENYLDIMETHYLSILANOLATE, 2M in tetrahydrofuran
    • sodium,dimethyl-oxido-phenylsilane
    • SCHEMBL11722741
    • Sodium dimethylphenylsilanolate
    • MFCD09266151
    • DTXSID80635778
    • Sodium(phenyl)dimethylsilanolate
    • 7646-75-5
    • CS-0455619
    • Sodium dimethyl(phenyl)silanolate
    • sodium;dimethyl-oxido-phenylsilane
    • SODIUM (PHENYL)DIMETHYLSILANOLATE
    • Dimethylphenylsilanol sodium salt, 97%
    • Sodium (Phenyl)dimethylsilanolate
    • MDL: MFCD09266151
    • Inchi: 1S/C8H11OSi.Na/c1-10(2,9)8-6-4-3-5-7-8;/h3-7H,1-2H3;/q-1;+1
    • InChI Key: NPZJKOMUCXNLBN-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C1C=CC=CC=1)[O-].[Na+]

Computed Properties

  • Exact Mass: 174.04800
  • Monoisotopic Mass: 174.04768579g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.1Ų

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 23.06000
  • LogP: 1.52920
  • Vapor Pressure: Not available

Sodium (Phenyl)dimethylsilanolate Security Information

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